Cas no 1172307-43-5 (Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1172307-43-5
• MF: C₁₃H₁₂N₄O₆
• MW: 320.25758266449
• CID: 4683309
• Update Time: 2025-06-10

Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate
• ethyl 1-(2,4-dinitrophenyl)-5-methylpyrazole-4-carboxylate
• STK505591
• R2715
• Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H12N4O6/c1-3-23-13(18)10-7-14-15(8(10)2)11-5-4-9(16(19)20)6-12(11)17(21)22/h4-7H,3H2,1-2H3
• InChI Key： PNUVLRMIULXKSX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 476
• Topological Polar Surface Area: 136

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate (CAS: 1172307-43-5)

Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate (CAS: 1172307-43-5) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 2,4-dinitrophenyl group and the ester functionality in its structure makes it a versatile intermediate for further chemical modifications and pharmacological studies.

Recent studies have focused on the synthesis and characterization of Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate, as well as its potential biological activities. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. The researchers utilized molecular docking studies to elucidate the binding interactions between the compound and the target kinases, providing insights into its mechanism of action.

Another significant advancement in the study of this compound is its role as a precursor in the synthesis of more complex pyrazole-based scaffolds. A 2022 paper in *Bioorganic & Medicinal Chemistry Letters* reported the use of Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate as a key intermediate in the development of novel anticancer agents. The study highlighted the compound's ability to undergo regioselective functionalization, enabling the creation of derivatives with enhanced potency and selectivity against cancer cell lines.

In addition to its pharmacological potential, Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate has also been investigated for its chemical properties. A 2023 study in *Tetrahedron* explored its reactivity under various conditions, revealing its utility in multicomponent reactions and cyclization processes. These findings underscore the compound's versatility as a building block in synthetic organic chemistry.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and safer derivatives, as well as in vivo evaluations to assess its efficacy and safety in animal models. Collaborative efforts between chemists and biologists will be crucial in translating these findings into clinically relevant therapeutics.

In conclusion, Ethyl 1-(2,4-dinitrophenyl)-5-methyl-1H-pyrazole-4-carboxylate (CAS: 1172307-43-5) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers in the field of medicinal chemistry. Continued investigation into its mechanisms and applications will likely yield new insights and opportunities for therapeutic innovation.